Cas no 2034615-12-6 ([2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone)

• Product Name: [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• CAS No: 2034615-12-6
• MF: C₁₆H₁₇Cl₂N₃OS
• MW: 370.296680212021
• CID: 5378294
• Update Time: 2025-07-04

[2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone

• Inchi： 1S/C16H17Cl2N3OS/c1-9-14(10(2)20(3)19-9)15(22)21-6-7-23-16(21)11-4-5-12(17)13(18)8-11/h4-5,8,16H,6-7H2,1-3H3
• InChI Key： DYZHPWFHHPPAIO-UHFFFAOYSA-N
• SMILES： C(N1CCSC1C1=CC=C(Cl)C(Cl)=C1)(C1=C(C)N(C)N=C1C)=O

Additional information on [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone

[2-(3,4-Dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone: A Comprehensive Overview

[2-(3,4-Dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone is a highly specialized organic compound with the CAS number 2034615-12-6. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in various fields of chemistry and pharmacology. The structure of this compound is characterized by a thiazolidine ring fused with a dichlorophenyl group and a trimethylpyrazole moiety, making it a unique entity in terms of both chemical composition and potential applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution, condensation reactions, and ring-closing steps. The incorporation of the dichlorophenyl group introduces significant electronic and steric effects into the molecule, which can influence its reactivity and biological activity. Similarly, the trimethylpyrazole moiety contributes to the compound's stability and potential for interaction with biological systems.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the dichlorophenyl group in this compound has been shown to enhance its ability to inhibit certain enzymes associated with inflammatory pathways. Additionally, the trimethylpyrazole moiety has been linked to improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a valuable tool for researchers exploring novel therapeutic strategies. Furthermore, the compound's unique structure has led to its investigation as a potential lead molecule for the development of drugs targeting diseases such as Alzheimer's disease and Parkinson's disease.

From a structural perspective, the thiazolidine ring serves as a rigid scaffold that facilitates the proper orientation of functional groups for optimal interaction with biological targets. The integration of the dichlorophenyl group and the trimethylpyrazole moiety into this scaffold creates a molecule with exceptional versatility and adaptability. This design allows for fine-tuning of the compound's properties through subtle modifications to its substituents.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to several key proteins involved in cellular regulation. These findings underscore its potential as a lead compound for drug development.

In conclusion, [2-(3,4-Dichlorophenyl)-1,3-thiazolidin-3-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone (CAS No: 2034615-12-6) is a remarkable example of how advanced synthetic techniques and cutting-edge research can yield compounds with exceptional potential in modern medicine. Its unique structure, coupled with its promising biological activity, positions it as a key player in the ongoing quest for innovative therapeutic solutions.